molecular formula C6H7NS2 B8572889 Methyl thiophene-2-carbimidothioate

Methyl thiophene-2-carbimidothioate

Cat. No. B8572889
M. Wt: 157.3 g/mol
InChI Key: NMDRLHVOLQZPJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl thiophene-2-carbimidothioate is a useful research compound. Its molecular formula is C6H7NS2 and its molecular weight is 157.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl thiophene-2-carbimidothioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl thiophene-2-carbimidothioate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl thiophene-2-carbimidothioate

Molecular Formula

C6H7NS2

Molecular Weight

157.3 g/mol

IUPAC Name

methyl thiophene-2-carboximidothioate

InChI

InChI=1S/C6H7NS2/c1-8-6(7)5-3-2-4-9-5/h2-4,7H,1H3

InChI Key

NMDRLHVOLQZPJX-UHFFFAOYSA-N

Canonical SMILES

CSC(=N)C1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl iodide (66 g; 0.46 mol) is added drop wise at 0° C. to a solution of thiophene-2-carbothioamide (50 g; 0.33 mol) in 500 ml of acetone. After the addition, stirring is maintained for two hours at 23° C. The precipitate formed is filtered on frit and washed twice with 100 ml of acetone before being dried under vacuum (in a bell jar). A yellow powder is obtained with a yield of 97%.
Quantity
66 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.